![molecular formula C21H30N2O B6499389 N-{2-[4-(dimethylamino)phenyl]ethyl}adamantane-1-carboxamide CAS No. 953243-57-7](/img/structure/B6499389.png)
N-{2-[4-(dimethylamino)phenyl]ethyl}adamantane-1-carboxamide
Description
N-{2-[4-(dimethylamino)phenyl]ethyl}adamantane-1-carboxamide, also known as DMAE-BC, is an adamantane-based amide compound with potential applications in scientific research. Adamantane is a four-sided cyclic hydrocarbon with a molecular formula of C10H16. As a derivative of adamantane, DMAE-BC has several unique characteristics that make it an attractive molecule for a variety of scientific applications.
Scientific Research Applications
Cancer Therapy
DACA has shown promise as an anticancer agent. Its cytotoxicity against various cancer cell lines (such as HT29, U87MG, and A375M) has been demonstrated in vitro. In particular, DACA exhibits an IC50 (half-maximal inhibitory concentration) of 1.4–1.8 μM . Clinical trials are underway to evaluate its efficacy in cancer treatment.
Positron Emission Tomography (PET) Imaging
DACA’s N-dimethyl side chain can be radiolabeled with carbon-11 , a positron-emitting radioisotope. This strategy allows rapid evaluation of promising drug candidates in humans using PET imaging. Biodistribution studies in mice bearing human tumor xenografts revealed rapid clearance from blood and major organs, as well as low and variable tumor uptake .
Organic Nonlinear Optical (ONLO) Materials
In recent years, researchers have explored organic materials for photonic applications. While not directly related to DACA, compounds with similar structural features (such as N,N-dimethylamino groups) have been investigated for optical switching, imaging, 3D memory, and optical limiting .
Building Blocks for Heterocyclic Derivatives
N,N-dimethyl enaminones, which share structural similarities with DACA, serve as versatile building blocks for synthesizing a wide range of heterocyclic compounds. These derivatives find applications in medicinal chemistry, materials science, and more .
Catalysis and Synthetic Chemistry
Although not extensively studied for DACA specifically, the presence of the N,N-dimethylamino group suggests potential applications in catalysis and synthetic transformations. Researchers may explore its reactivity in various chemical reactions .
properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]ethyl]adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O/c1-23(2)19-5-3-15(4-6-19)7-8-22-20(24)21-12-16-9-17(13-21)11-18(10-16)14-21/h3-6,16-18H,7-14H2,1-2H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKTQORWFRDNKLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNC(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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